BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular weight and formula of Ethyl 1H-
iIndazole-5-carboxylate

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Ethyl 1H-indazole-5-carboxylate

Cat. No.: B066153

An In-depth Technical Guide to Ethyl 1H-
Indazole-5-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 1H-indazole-5-carboxylate is a heterocyclic organic compound belonging to the
indazole class. The indazole scaffold is a prominent privileged structure in medicinal chemistry,
recognized for its presence in a variety of biologically active compounds.[1][2] This technical
guide provides a comprehensive overview of the chemical properties, synthesis, and potential
biological significance of Ethyl 1H-indazole-5-carboxylate, tailored for professionals in
research and drug development. The compound serves as a key intermediate in the synthesis
of more complex molecules with potential therapeutic applications, particularly in the fields of
oncology and anti-inflammatory drug discovery.[3][4]

Core Data Presentation

The fundamental physicochemical properties of Ethyl 1H-indazole-5-carboxylate are
summarized in the table below for easy reference and comparison.
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Property Value

Molecular Formula C10H10N202

Molecular Weight 190.20 g/mol

CAS Number 192944-51-7

Appearance White to yellow or light brown solid/powder
Melting Point 122-124 °C

Boiling Point 353.9 °C at 760 mmHg

Solubilit Soluble in organic solvents such as ethanol,
olubility .
methanol, and dichloromethane.

Experimental Protocols

A reliable method for the synthesis of Ethyl 1H-indazole-5-carboxylate involves the
deacetylation of its N-acetylated precursor. The following protocol is adapted from established
literature.

Synthesis of Ethyl 1H-indazole-5-carboxylate from Ethyl 1-acetyl-1H-indazole-5-carboxylate

o Materials:

[¢]

Ethyl 1-acetyl-1H-indazole-5-carboxylate (starting material)

o Concentrated Hydrochloric Acid (HCI)

o Water (Hz20)

o Ethanol (EtOH)

o 25% Ammonia solution (NH3)

o Chloroform (CHCI3)

o Hexane
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e Procedure:

o Dissolve the starting material, Ethyl 1-acetyl-1H-indazole-5-carboxylate, in a mixed solvent
system composed of 15 mL of concentrated hydrochloric acid, 15 mL of water, and 30 mL
of ethanol.

o Stir the resulting solution at room temperature for 4 hours.

o Monitor the reaction progress using an appropriate analytical technique, such as Thin
Layer Chromatography (TLC).

o Upon completion of the reaction, carefully adjust the pH of the mixture to a slightly basic
level using a 25% ammonia solution.

o Extract the product from the aqueous mixture using chloroform.
o Combine the organic phases and purify the crude product by crystallization from hexane.

o Collect the resulting crystals by filtration and dry them thoroughly to yield Ethyl 5-
indazolecarboxylate as a light brown powder.

Potential Biological Sighaling Pathways

While specific studies detailing the signaling pathways directly modulated by Ethyl 1H-
indazole-5-carboxylate are limited, the broader class of indazole derivatives has been
extensively studied, revealing significant interactions with key biological targets. Indazoles are
known to exhibit anti-inflammatory and anti-cancer properties by inhibiting various protein
kinases and inflammatory mediators.

The anti-inflammatory effects of simple indazole derivatives have been attributed to the
inhibition of cyclooxygenase-2 (COX-2) and the suppression of pro-inflammatory cytokines
such as Tumor Necrosis Factor-alpha (TNF-a) and Interleukin-1 beta (IL-13).[5] In the context
of oncology, numerous indazole-containing compounds have been developed as potent
inhibitors of receptor tyrosine kinases that are crucial for tumor angiogenesis and cell
proliferation, including Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and
Epidermal Growth Factor Receptor (EGFR).[6][7]
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The diagram below illustrates a generalized workflow for the synthesis of Ethyl 1H-indazole-5-
carboxylate.

Synthesis Workflow of Ethyl 1H-indazole-5-carboxylate

Start: Ethyl 1-acetyl-1H-indazole-5-carboxylate

Dissolve in
HCI, H20, EtOH

'

Stir at Room Temperature
(4 hours)

'

Adjust pH to slightly basic
with 25% Ammonia

'

Extract with
Chloroform

'

Purify by
Hexane Crystallization

End Product:
Ethyl 1H-indazole-5-carboxylate
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Caption: Synthesis Workflow of Ethyl 1H-indazole-5-carboxylate.

The following diagram illustrates the potential signaling pathways targeted by indazole
derivatives, leading to their anti-inflammatory and anti-cancer effects.

Potential Signaling Pathways of Indazole Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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